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Basic Chemical Properties of Sodium Plumbate

The available information provides a foundation for understanding the compound, though detailed

decomposition data is lacking [1].

Property Details

Chemical
Formula

Na₂O₃Pb (or Na₂PbO₃) [1]

IUPAC Name disodium;dioxido(oxo)lead [1]

Molecular
Weight

301.18 g/mol [1]

Appearance Light yellow, fused, hygroscopic lumps [1]

Stability Stable under recommended storage conditions, but incompatible with strong
oxidizing agents [1]
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To fill the knowledge gaps, here is the theoretical reasoning for its stability and a proven experimental

method you can employ.

Principles of Thermal Stability

Although not stated directly for sodium plumbate, the thermal stability of ionic salts is generally governed

by the identity of the metal ion. A metal that is more reactive (such as sodium) tends to form more stable

salts, including carbonates and nitrates [2] [3]. This principle suggests that the sodium in sodium plumbate

likely contributes to a high decomposition temperature. In contrast, the lead center in the plumbate ion

(PbO₃²⁻) is in a high oxidation state, which can make it a strong oxidizing agent, potentially leading to

exothermic or complex decomposition pathways [1].

Recommended Protocol: TG-MS Analysis

Thermogravimetry-Mass Spectrometry (TG-MS) is a powerful technique for studying thermal

decomposition processes. The following workflow, adapted from a study on sodium formate, provides a

robust methodology you can apply to sodium plumbate [4].
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Start Analysis

Sample Preparation
(Weigh ~20 mg)

Load into TG Furnace

Programmed Heating
under He/Heated Air

TG/DTA Measures:
- Weight Loss (TG)
- Heat Flow (DTA)

Evolved Gases Transferred
to Mass Spectrometer

MS Analyzes Gases:
- m/z 2 (H₂)

- m/z 28 (CO)
- m/z 32 (O₂)

- m/z 44 (CO₂)
- m/z 46 (NO₂?)

Correlate Mass Loss
with Gas Evolution

Identify Decomposition
Products & Temperatures
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Report Reaction Scheme
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Experimental workflow for TG-MS analysis of thermal decomposition.

Detailed Methodology [4]:

Apparatus: Use a system combining a Thermogravimetry/Differential Thermal Analysis (TG/DTA) unit

(e.g., NETZSCH STA2500) with a Gas Chromatograph–Quadrupole Mass Spectrometer (GC/QMS)
(e.g., JEOL JMS-Q1500GC).

Sample Preparation: Weigh approximately 20 mg of high-purity sodium plumbate using a precision
balance.

Atmosphere: Use helium or heated air as the purge gas in the TG furnace.
Temperature Program: Heat the sample from room temperature to a high temperature (e.g., 800°C)

at a controlled rate (e.g., 10°C/min).
Data Collection:

The TG unit records mass change.
The DTA unit records endothermic or exothermic events.

Evolved gases are transferred in real-time to the MS.
MS Analysis: Set the MS ionization energy (e.g., 17 eV) to ionize gases without ionizing the carrier

gas. Monitor key mass-to-charge (m/z) ratios to identify gaseous products.

Safety and Handling Considerations

Given the lead content, extreme care must be taken. The searched material indicates sodium plumbate may

cause skin irritation and allergic reactions, and could cause long-term adverse effects in the aquatic

environment [1].

Personal Protective Equipment (PPE): Wear PVC or plastic gloves, safety glasses with side-
shields, and a lab coat [1].

Engineering Controls: Handle only in areas with appropriate exhaust ventilation. A breathing
apparatus is recommended if aerosols or dust are formed [1].

First Aid: In case of skin contact, rinse immediately with plenty of water and seek medical advice [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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